2-(Benzo[d]thiazol-2-yl)acetic acid

• IUPAC Name: 2-(1,3-benzothiazol-2-yl)acetic acid
• InChI: InChI=1S/C9H7NO2S/c11-9(12)5-8-10-6-3-1-2-4-7(6)13-8/h1-4H,5H2,(H,11,12)
• InChI Key: ZOAYQTSFMDZTQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)CC(=O)O
• Molecular Formula: C9H7NO2S
• DSSTOX Substance ID: DTXSID50406917
• Molecular Weight: 193.22 g/mol
• CAS RN: 29182-45-4

Description

2-(Benzo[d]thiazol-2-yl)acetic acid is a compound that contains a benzothiazole ring, which is a heterocyclic compound with a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. This compound is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Synthesis Analysis

The synthesis of 2-(Benzo[d]thiazol-2-yl)acetic acid involves several steps. The nucleophilic reagent attacks the higher substituted carbon atom to form the more stable carbocation intermediate. The yield of the synthesis process can vary, but it has been reported to be around 66%.

Molecular Structure Analysis

The thiazole ring in 2-(Benzo[d]thiazol-2-yl)acetic acid is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The chemical shift of the ring proton is between 7.27 and 8.77 ppm.

Chemical Reactions Analysis

The thiazole ring in 2-(Benzo[d]thiazol-2-yl)acetic acid can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom. The compound has been found to be active in various biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Physical And Chemical Properties Analysis

2-(Benzo[d]thiazol-2-yl)acetic acid is a solid compound with a molecular weight of 225.29. It has a flash point of 209.9°C, a boiling point of 423.4°C at 760 mmHg, and a melting point of 159°C.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of “2-(Benzo[d]thiazol-2-yl)acetic acid”, focusing on six unique applications:

Solvent Effects on Excited State Reactions

This compound has been studied for its behavior under different solvent polarities, particularly how excited-state hydrogen bonds and proton transfers are affected. .

Protein Tyrosine Phosphatase 1B Inhibition

Derivatives of this compound have been synthesized and evaluated for their potential as inhibitors of protein tyrosine phosphatase 1B, which is a therapeutic target for Type II diabetes. .

Anti-proliferative Properties

Research has been conducted on the anti-proliferative effects of benzothiazole derivatives, which includes the compound . .

Synthesis of Benzothiazole Derivatives

The compound serves as a precursor in the synthesis of various benzothiazole derivatives through different synthetic pathways. .

Biological Evaluation and Molecular Docking Studies

Studies include biological evaluation and molecular docking to understand the interaction between benzothiazole derivatives and biological targets. .

Broad Biological Applications

Benzothiazole scaffolds, including those derived from this compound, have been identified to possess a broad spectrum of biological activities such as antibacterial, antifungal, antioxidant, antimicrobial, and more. .

Safety and Hazards

The safety information for 2-(Benzo[d]thiazol-2-yl)acetic acid indicates that it is classified as a dangerous compound with hazard statements H302-H319-H411-H372. Precautionary statements include P273-P305+P351+P338.

Future Directions

The future directions for 2-(Benzo[d]thiazol-2-yl)acetic acid involve further optimization into a chemical probe to investigate the merit of targeting the ZnF-UBD of HDAC6 in multiple myeloma and other diseases. This compound has the potential to be developed into a potent antagonist for the treatment of various diseases.

Mechanism of Action

Target of Action

The primary targets of 2-(Benzo[d]thiazol-2-yl)acetic acid are Mycobacterium tuberculosis and cyclooxygenase (COX) enzymes . The compound has shown significant inhibitory activity against M. tuberculosis, making it a potential candidate for anti-tubercular therapy . Additionally, it has demonstrated COX-1 inhibition, suggesting its potential as an anti-inflammatory agent .

Mode of Action

2-(Benzo[d]thiazol-2-yl)acetic acid interacts with its targets to induce changes that inhibit their function. In the case of M. tuberculosis, the compound’s benzothiazole derivatives have shown better inhibition potency . For COX enzymes, the compound’s derivatives have shown the highest inhibitory concentrations, indicating a strong interaction with these enzymes .

Biochemical Pathways

The compound affects the biochemical pathways associated with M. tuberculosis and inflammation. By inhibiting M. tuberculosis, it disrupts the bacterial growth and proliferation pathways, potentially leading to the eradication of the bacteria . By inhibiting COX enzymes, it can potentially disrupt the synthesis of prostaglandins, key mediators of inflammation .

Result of Action

The result of the compound’s action is the inhibition of M. tuberculosis and COX enzymes. This could potentially lead to the reduction of tuberculosis infection and inflammation, respectively . .

Q & A

Q1: How does 2-(Benzo[d]thiazol-2-yl)acetic acid interact with HDAC6 and what are the potential downstream effects?

A1: The research paper titled "Crystal structure of fragment 2-(Benzo[d]thiazol-2-yl)acetic acid bound in the ubiquitin binding pocket of the HDAC6 zinc-finger domain" [] investigates the binding of this specific fragment to the zinc-finger domain of HDAC6. This domain is crucial for the interaction of HDAC6 with ubiquitin, a protein involved in various cellular processes. By binding to this domain, 2-(Benzo[d]thiazol-2-yl)acetic acid could potentially disrupt the HDAC6-ubiquitin interaction.